Cas no 705949-02-6 (Methyl (1r,3s,4r,5r)-4-amino-4,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: Methyl (1r,3s,4r,5r)-4-amino-4,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 705949-02-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 1745386
• PubChem ID: 17039350
• Update Time: 2025-04-21

Methyl (1r,3s,4r,5r)-4-amino-4,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1R,3S,4R,5R)-4-amino-4,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate
• AG-G-75690
• (1R,2R,3S,5R)-2-Amino-2,6,6-trimethyl-bicyclo[3.1.1]heptane-3-carboxylic acid methyl ester
• CTK5D2625
• AB49831
• (1R,2R,3S,5R)-METHYL 2-AMINO-2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTANE-3-CARBOXYLATE
• Methyl (1R,2R,3S,5R)-2-amino-2,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate
• 705949-02-6
• DTXSID50588707
• Methyl (1r,3s,4r,5r)-4-amino-4,6,6-trimethylbicyclo[3.1.1]heptane-3-carboxylate

• Inchi： 1S/C12H21NO2/c1-11(2)7-5-8(10(14)15-4)12(3,13)9(11)6-7/h7-9H,5-6,13H2,1-4H3/t7-,8+,9+,12-/m0/s1
• InChI Key： UIZCHFQVEWSSEE-HAYRHPOISA-N
• SMILES： O(C)C([C@H]1C[C@H]2C[C@@H]([C@@]1(C)N)C2(C)C)=O

Computed Properties

• Exact Mass: 211.15700
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.019
• Boiling Point: 259.1°C at 760 mmHg
• Flash Point: 121.8°C
• Refractive Index: 1.479
• PSA: 52.32000
• LogP: 2.25930